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Compound of Interest

Compound Name: 3-Isopropyl-4-methoxyaniline

Cat. No.: B1340655

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Isopropyl-4-methoxyaniline is a substituted aniline that holds potential as a versatile
building block in organic synthesis. Its structure, featuring an isopropyl group ortho to the
amino functionality and a methoxy group in the para position, provides a unique combination of
steric and electronic properties. These characteristics make it a valuable precursor for the
synthesis of a variety of complex organic molecules, particularly in the fields of medicinal
chemistry and materials science. While detailed experimental data for this specific compound is
limited, its structural similarity to other substituted anilines allows for the extrapolation of its
synthetic utility. This document provides an overview of its potential applications and
generalized protocols for its use.

Physicochemical Properties

A summary of the key physicochemical properties of 3-lsopropyl-4-methoxyaniline is
presented below.
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Property Value Reference
CAS Number 91251-42-2 [1]
Molecular Formula C10H1sNO [1]
Molecular Weight 165.23 g/mol [1]
Appearance Liquid [1]
Purity 96% [1]

4-amino-2-isopropylanisole, 4-
Methoxy-3-(propan-2-

Synonyms " [1]
yhaniline, 4-methoxy-3-propan-

2-ylaniline

Predicted Spectroscopic Data

While experimental spectroscopic data for 3-lsopropyl-4-methoxyaniline is not readily
available, predicted data for the closely related isomer, 2-Isopropyl-4-methoxyaniline, can
provide a useful reference for characterization.[2]

Predicted *H NMR Data (CDClIs, 400 MHz)[2]

Chemical Shift (ppm) Multiplicity Assighment
~6.8 Doublet Aromatic C6-H
~6.7 Doublet Aromatic C3-H
~6.6 Doublet of Doublets Aromatic C5-H
~3.75 Singlet -OCHs

~3.3 Septet -CH(CHs3)2
~1.2 Doublet -CH(CH3)2

Predicted 3C NMR Data (CDClIs, 100 MHZz)[2]
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Chemical Shift (ppm) Assignment

~152.0 Aromatic C4-OCHs
~140.0 Aromatic C1-NH:z
~135.0 Aromatic C2-CH(CHs)2
~117.0 Aromatic C6-H

~115.0 Aromatic C3-H

~113.0 Aromatic C5-H

~55.5 -OCHs

~28.0 -CH(CHs)2

~22.5 -CH(CHs)2

Applications in Organic Synthesis

Based on the reactivity of analogous substituted anilines, 3-lsopropyl-4-methoxyaniline is
anticipated to be a valuable intermediate in the synthesis of various organic compounds,
particularly heterocyclic structures with potential biological activity.

Synthesis of Heterocyclic Compounds

Substituted anilines are common precursors for the synthesis of a wide range of nitrogen-
containing heterocycles.[3][4] The amino group of 3-Isopropyl-4-methoxyaniline can act as a
nucleophile in condensation reactions with various electrophiles to form heterocycles such as
quinolines, quinazolines, and benzimidazoles.[5] These core structures are prevalent in many
pharmaceutical agents.[6][7]

General Workflow for Heterocycle Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 3-Isopropyl-4-
methoxyaniline in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340655#use-of-3-isopropyl-4-methoxyaniline-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.isca.me/rjrs/archive/special-ISC-2014/30.ISCA-ISC-2014-Poster-4CS-46.pdf
https://www.mdpi.com/1420-3049/28/8/3563
https://www.ossila.com/products/3-fluoro-p-anisidine
https://www.nbinno.com/other-organic-chemicals/3-iodo-4-methoxyaniline-synthesis-properties-and-applications-in-organic-chemistry-pk
https://pubchem.ncbi.nlm.nih.gov/patent/CN-103275019-A
https://pubchem.ncbi.nlm.nih.gov/patent/CN-103275019-A
https://pubchem.ncbi.nlm.nih.gov/patent/CN-103275019-A
https://www.benchchem.com/product/b1340655#use-of-3-isopropyl-4-methoxyaniline-in-organic-synthesis
https://www.benchchem.com/product/b1340655#use-of-3-isopropyl-4-methoxyaniline-in-organic-synthesis
https://www.benchchem.com/product/b1340655#use-of-3-isopropyl-4-methoxyaniline-in-organic-synthesis
https://www.benchchem.com/product/b1340655#use-of-3-isopropyl-4-methoxyaniline-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1340655?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

